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Compound of Interest

Compound Name: Ethisterone

Cat. No.: B1671409 Get Quote

Ethisterone is a synthetic progestin that requires careful handling due to its potential health

risks. This guide provides essential safety and logistical information for researchers, scientists,

and drug development professionals. Adherence to these procedures is critical for minimizing

exposure and ensuring a safe laboratory environment.

Hazard Identification and Summary
Ethisterone is classified as a hazardous chemical.[1] Key health hazards include suspected

carcinogenicity and potential damage to fertility or an unborn child.[1][2] It is imperative that all

personnel handling this compound are fully aware of these risks and the associated safety

precautions.

Hazard Classification Description GHS Category

Carcinogenicity
Suspected of causing cancer.

[1][2]
Category 2

Reproductive Toxicity

May damage fertility or the

unborn child. May cause harm

to breast-fed children.[1][2]

Category 1A

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects.[1][2]
Chronic 1
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Personal Protective Equipment (PPE) for Handling
Ethisterone
A comprehensive PPE strategy is the first line of defense against exposure. The following

equipment must be used when handling Ethisterone, particularly in its solid, powdered form.

Body Part Required PPE
Specifications and Best
Practices

Respiratory Dust Respirator

An approved/certified

respirator (e.g., N95 or

equivalent) should be used to

prevent inhalation of dust

particles.[3]

Hands Protective Gloves

Wear appropriate chemical-

resistant gloves, such as nitrile

gloves.[3][4] Double gloving is

recommended for bulk

processing operations.[4]

Eyes/Face Safety Glasses/Goggles

Wear appropriate protective

eyeglasses or chemical safety

goggles.[1][3] A face shield

may be necessary if there is a

risk of splashing.[5][6]

Body Lab Coat / Gown

A lab coat is mandatory.[3] For

extensive handling, an

impervious disposable gown is

recommended to prevent skin

exposure.[4][5]

Operational Plan: Step-by-Step Handling Procedure
This section provides a procedural workflow for the safe handling of Ethisterone from

preparation to post-handling cleanup.
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1. Preparation and Engineering Controls:

Designated Area: All handling of Ethisterone powder should be conducted in a designated

area, such as a chemical fume hood or a space with local exhaust ventilation, to control

airborne levels.[3]

Surface Preparation: Before starting, ensure the work surface is clean and decontaminated.

Gather Materials: Assemble all necessary equipment (spatulas, weigh boats, containers) and

waste disposal bags before bringing Ethisterone into the handling area.

2. Donning PPE:

Follow the correct sequence for putting on PPE: first the gown/lab coat, then the respirator,

followed by eye/face protection, and finally gloves (don the outer pair if double-gloving).

3. Handling the Compound (Weighing and Aliquoting):

Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[1]

Grounding: Ground all equipment containing the material to prevent static discharge.[3]

Weighing: If possible, weigh the compound directly into the receiving vessel. Use a spatula

to gently transfer the powder.

Solution Preparation: When dissolving, add the solvent to the vessel containing the

Ethisterone slowly to avoid splashing. Ethisterone is soluble in organic solvents like

ethanol and methanol.[7]

4. Post-Handling Decontamination:

Equipment: Clean all non-disposable equipment thoroughly after use.

Work Surface: Decontaminate the work surface with an appropriate cleaning agent.

Waste: All disposable items (gloves, weigh boats, wipes) that have come into contact with

Ethisterone must be placed in a sealed, labeled hazardous waste container.
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5. Doffing PPE:

Remove PPE in an order that minimizes contamination: remove outer gloves first, then the

gown/lab coat, followed by eye/face protection, the respirator, and finally the inner gloves.

Hand Washing: Wash hands thoroughly with soap and water immediately after removing all

PPE.[7]

Storage and Disposal Plans
Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

Store in a locked-up, designated area to restrict access.[1][8]

Keep away from incompatible materials such as oxidizing agents.[3] For long-term stability

as a powder, store at -20°C.[7][9]

Disposal:

Dispose of Ethisterone waste and contaminated materials through an approved waste

disposal plant.[1]

Do not allow the substance to enter sewers or waterways, as it is very toxic to aquatic

organisms.[1][2]

For residual amounts, it can be rendered irretrievable by mixing with a substance like cat

litter and then collected by a licensed pharmaceutical waste contractor.[10] All disposal must

be in accordance with local, regional, and national regulations.[11]

Emergency Procedures
Immediate and appropriate action is crucial in an emergency.

Spill Response
The following workflow outlines the steps to take in the event of an Ethisterone spill.
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Ethisterone Spill Detected

Assess Spill Size & Risk

Don Appropriate PPE
(Gloves, Goggles, Respirator)

  Small Spill
Evacuate Immediate Area

& Alert Others

Large Spill  

Cover with absorbent material
to prevent dust generation

Carefully scoop material
into a waste container

Decontaminate Spill Area
& All Equipment Used

Don Enhanced PPE
(Full Suit, SCBA may be needed)

Contain the spill using
chemical spill kit materials

Seal, Label & Dispose of Waste
as Hazardous Material

Report Incident to Safety Officer

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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